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Compound of Interest

Compound Name: Thiodicarb

Cat. No.: B1682804

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties of
Larvin technical grade Thiodicarb. The information is curated and presented to meet the
needs of researchers, scientists, and professionals in drug development, with a focus on
guantitative data, experimental methodologies, and clear visualizations of key biological and

experimental processes.

Chemical and Physical Properties

Thiodicarb is a carbamate insecticide, appearing as colorless to pale tan crystals.[1] It is non-
corrosive and has a mild sulfur odor. The technical grade product is a white to light tan

crystalline powder.[2]
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Property Value Source
Molecular Formula C10H18N404Ss [1]
Molecular Weight 354.5 g/mol [1]
Appearance Colorless to pale tan crystals [1]
Melting Point 172.6°C

Decomposition Temperature 184.7°C

Solubility in Water

35 mg/L at 25°C

Solubility in Organic Solvents
(g/kg at 25°C)

Acetone: 8, Methanol: 5,

Xylene: 3

Octanol/Water Partition

Coefficient (log Pow)

1.62 at 25°C

pH Stability

Stable at pH 6, slowly
hydrolyzes at pH 3 (DTs0 =9
days), and rapidly hydrolyzes
at pH 9 (DTso = 0.48 days).
Agueous suspensions are

decomposed by sunlight.

Toxicological Profile

Thiodicarb exhibits toxicity through various routes of exposure and has been the subject of

numerous toxicological studies.
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Parameter

Species

Value Source

Acute Oral LDso

Rat (male)

357 mg/kg

Rat (female)

330 - 558 mg/kg

Acute Dermal LDso

Rat

> 2,000 mg/kg

Acute Inhalation LCso
(4h)

Rat (female)

1.76 mg/L (liquid

aerosol)

Chronic Toxicity (2-
year study)

Rat

Decreased body
weight at 10
mg/kg/day

Mouse

Increased mortality

rate at 10 mg/kg/day

Carcinogenicity

Rat

Increased incidence of
liver and testes
tumors at high doses.
The relevance of
these findings to
humans is considered

low.

Developmental

Toxicity

Rat

Observed only at dose
levels toxic to the
dams, with reduced

pup survival.

Mutagenicity and

Genotoxicity

Not considered
mutagenic or
genotoxic based on a
battery of in vitro and

in vivo tests.

Experimental Protocols: Toxicological Studies

While complete, detailed experimental protocols for all cited studies are proprietary and not

fully available in the public domain, the following outlines the general methodologies employed
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in key toxicological assessments based on regulatory submissions and scientific literature.
Acute Toxicity Studies (Oral, Dermal, Inhalation):
o Objective: To determine the single-dose toxicity of thiodicarb.

o Methodology: Graded doses of thiodicarb are administered to laboratory animals (typically
rats) via the relevant route of exposure (oral gavage, dermal application, or inhalation). The
animals are observed for a set period (usually 14 days) for signs of toxicity and mortality. The
LDso (lethal dose for 50% of the population) or LCso (lethal concentration for 50% of the
population) is then calculated.

Chronic Toxicity/Carcinogenicity Studies:

o Objective: To evaluate the long-term effects of thiodicarb exposure, including its potential to
cause cancer.

o Methodology: Animals (usually rats and mice) are administered daily doses of thiodicarb in
their diet for a significant portion of their lifespan (e.g., 2 years). Key endpoints monitored
include clinical signs of toxicity, body weight changes, food consumption, hematology, clinical
chemistry, and comprehensive histopathological examination of tissues and organs at the
end of the study.

Mode of Action: Cholinesterase Inhibition

Thiodicarb's primary mode of action is the inhibition of the enzyme acetylcholinesterase
(AChE). This inhibition is reversible. AChE is a critical enzyme in the nervous system
responsible for breaking down the neurotransmitter acetylcholine. By inhibiting AChE,
thiodicarb causes an accumulation of acetylcholine at the synaptic cleft, leading to continuous
nerve stimulation, paralysis, and ultimately, the death of the target insect. This mechanism is
common to carbamate and organophosphate insecticides.
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Caption: Thiodicarb inhibits acetylcholinesterase, leading to acetylcholine accumulation and

continuous nerve impulses.

Environmental Fate

Thiodicarb is known to degrade rapidly in the environment, with its primary and more

persistent metabolite being methomyl.

Parameter

Value

Source

Aerobic Soil Metabolism Half-

life

< 2 days (degrades to
methomyl)

Aerobic Aquatic Metabolism
Half-life

<1 day (degrades to

methomyl)

Anaerobic Aquatic Metabolism

< 2 days (degrades to

Half-life methomyl)
Soil Photolysis Half-life 18 days
Terrestrial Field Dissipation

44 days

Half-life

The rapid degradation to methomyl is a key consideration in environmental risk assessments,

as methomyl itself is more persistent and mobile. Thiodicarb exhibits low mobility in soil.
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Caption: Thiodicarb rapidly degrades to the more persistent metabolite, methomyl, in the

environment.

Analytical Methodology

The determination of thiodicarb residues in various matrices is crucial for regulatory

compliance and research. High-Performance Liquid Chromatography (HPLC) is a commonly

employed technique.

Experimental Protocol: HPLC Analysis of Thiodicarb

o Objective: To quantify the concentration of thiodicarb in a sample.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase C8 or C18 column is typically used.

Mobile Phase: A mixture of methanol and water is a common mobile phase.

Detection: UV detection at a wavelength of 254 nm is suitable for thiodicarb.

Quantitation: An internal standard method is often used for accurate quantitation.
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o Sample Preparation: The sample is extracted with a suitable organic solvent. The extract is
then cleaned up using solid-phase extraction (SPE) to remove interfering substances before
injection into the HPLC system.

For more sensitive and selective analysis, Liquid Chromatography with tandem mass
spectrometry (LC/MS/MS) can be utilized.

Sample Solvent Solid-Phase
Collection Extraction Extraction (SPE)

Click to download full resolution via product page

HPLC-UV
Analysis

Data Analysis &
Quantitation

Caption: A typical workflow for the analysis of thiodicarb using HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Thiodicarb | CLOH18N404S3 | CID 62155 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Thiodicarb [fao.org]

 To cite this document: BenchChem. [Larvin Technical Grade Thiodicarb: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1682804+#larvin-technical-grade-thiodicarb-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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